Cas no 1060805-00-6 (2,2,2-trifluoro-1-(4-methylpyridin-2-yl)ethan-1-amine)

2,2,2-trifluoro-1-(4-methylpyridin-2-yl)ethan-1-amine structure
1060805-00-6 structure
Product Name:2,2,2-trifluoro-1-(4-methylpyridin-2-yl)ethan-1-amine
CAS No:1060805-00-6
MF:C8H9F3N2
MW:190.165672063828
MDL:MFCD13189154
CID:1170940
PubChem ID:64988868
Update Time:2023-11-24

2,2,2-trifluoro-1-(4-methylpyridin-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2,2,2-trifluoro-1-(4-methylpyridin-2-yl)ethanamine
    • 2,2,2-TRIFLUORO-1-(4-METHYLPYRIDIN-2-YL)ETHAN-1-AMINE
    • EN300-1931801
    • 2,2,2-TRIFLUORO-1-(4-METHYL-PYRIDIN-2-YL)-ETHYLAMINE
    • AB67849
    • 1060805-00-6
    • 2,2,2-trifluoro-1-(4-methylpyridin-2-yl)ethan-1-amine
    • MDL: MFCD13189154
    • Inchi: 1S/C8H9F3N2/c1-5-2-3-13-6(4-5)7(12)8(9,10)11/h2-4,7H,12H2,1H3
    • InChI Key: SSJHIJDXYWRSKH-UHFFFAOYSA-N
    • SMILES: FC(C(C1C=C(C)C=CN=1)N)(F)F

Computed Properties

  • Exact Mass: 190.07178278g/mol
  • Monoisotopic Mass: 190.07178278g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 38.9Ų

2,2,2-trifluoro-1-(4-methylpyridin-2-yl)ethan-1-amine Pricemore >>

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Enamine
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Enamine
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Enamine
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